Cas no 75416-72-7 (Methyl 5-chloro-3-methylbenzo[B]thiophene-2-carboxylate)

• Product Name: Methyl 5-chloro-3-methylbenzo[B]thiophene-2-carboxylate
• CAS No: 75416-72-7
• MF: C₁₁H₉ClO₂S
• MW: 240.705960988998
• CID: 4817269
• Update Time: 2026-02-27

Methyl 5-chloro-3-methylbenzo[B]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-CHLORO-3-METHYLBENZO[B]THIOPHENE-2-CARBOXYLATE
• Methyl 5-chloro-3-methylbenzo[B]thiophene-2-carboxylate

• Inchi： 1S/C11H9ClO2S/c1-6-8-5-7(12)3-4-9(8)15-10(6)11(13)14-2/h3-5H,1-2H3
• InChI Key： YOUOXMKMFLLDNN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C)=C(C(=O)OC)S2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 4.1
• Topological Polar Surface Area: 54.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Methyl 5-chloro-3-methylbenzo[B]thiophene-2-carboxylate

Methyl 5-chloro-3-methylbenzoBthiophene-2-carboxylate (CAS No. 75416-72-7): An Overview

Methyl 5-chloro-3-methylbenzoBthiophene-2-carboxylate (CAS No. 75416-72-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure, exhibits a range of properties that make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of Methyl 5-chloro-3-methylbenzoBthiophene-2-carboxylate.

Chemical Structure and Properties:

The molecular formula of Methyl 5-chloro-3-methylbenzoBthiophene-2-carboxylate is C₁₂H₁₀ClO₂S, with a molecular weight of approximately 261.72 g/mol. The compound features a benzo[b]thiophene core, which is a fused ring system consisting of a benzene ring and a thiophene ring. The presence of the chlorine and methyl substituents at specific positions on the thiophene ring imparts unique chemical and physical properties to the molecule.

The benzo[b]thiophene scaffold is known for its stability and ability to participate in various chemical reactions, making it a valuable building block in organic synthesis. The chlorine substituent at the 5-position and the methyl group at the 3-position contribute to the compound's reactivity and selectivity in different synthetic pathways. Additionally, the ester functionality at the 2-position provides further opportunities for functionalization and derivatization.

Synthesis Methods:

The synthesis of Methyl 5-chloro-3-methylbenzoBthiophene-2-carboxylate can be achieved through several well-established methods in organic chemistry. One common approach involves the reaction of 5-chloro-3-methylbenzo[b]thiophene with methanol in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction proceeds via nucleophilic attack of methanol on the carboxylic acid group, followed by proton transfer and elimination of water.

Another method involves the coupling of 5-chloro-3-methylbenzo[b]thiophenecarboxylic acid with methanol using a coupling reagent like dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). This method provides good yields and is often preferred for its mild reaction conditions and ease of purification.

Potential Applications:

Methyl 5-chloro-3-methylbenzoBthiophene-2-carboxylate has found applications in various fields due to its unique chemical properties. In medicinal chemistry, this compound serves as an important intermediate in the synthesis of drugs targeting specific biological pathways. For example, recent studies have explored its use in the development of anticancer agents and anti-inflammatory drugs.

In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives of Methyl 5-chloro-3-methylbenzoBthiophene-2-carboxylate and evaluated their antitumor activity against various cancer cell lines. The results showed that certain derivatives exhibited significant cytotoxicity, making them promising candidates for further drug development.

Beyond medicinal applications, Methyl 5-chloro-3-methylbenzoBthiophene-2-carboxylate has also been investigated for its potential use in materials science. The benzo[b]thiophene core is known to exhibit interesting electronic properties, which can be exploited in the design of organic semiconductors and photovoltaic materials. Recent research has focused on incorporating this scaffold into polymer backbones to enhance their performance in electronic devices.

Safety Considerations:

Safety is a critical aspect when handling any chemical compound. While Methyl 5-chloro-3-methylbenzoBthiophene-2-carboxylate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and eye irritation. Additionally, handling should be performed in a well-ventilated area to minimize inhalation risks.

Conclusion:

Methyl 5-chloro-3-methylbenzoBthiophene-2-carboxylate (CAS No. 75416-72-7) is a multifaceted organic compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive intermediate for synthesizing advanced materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific disciplines.